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Cat. No.: B8614946

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diazopropane (CsHeN2), specifically 2-diazopropane, is a volatile and highly reactive aliphatic
diazo compound. Its significance in organic synthesis stems from its utility as a precursor for
the generation of dimethylcarbene and as a 1,3-dipole in cycloaddition reactions. These
reactions provide efficient routes to a variety of molecular scaffolds, including cyclopropanes
and pyrazolines, which are of considerable interest in medicinal chemistry and drug
development. This guide provides a comprehensive overview of the physical and chemical
properties of diazopropane, detailed experimental protocols for its synthesis and handling, and
an exploration of its applications in the synthesis of biologically relevant molecules.

Physical and Chemical Properties

Due to its inherent instability, many of the physical properties of pure 2-diazopropane have not
been experimentally determined under standard conditions. The available data is a
combination of experimental values for its solutions, values determined under specific
conditions, and computationally predicted properties.

Data Presentation: Physical Properties of 2-
Diazopropane
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Property Value Source/Method
Molecular Formula CsHeN2 -
Molecular Weight 70.09 g/mol Computed
Boiling Point -31.2 °C at 14 Torr Experimental
Melting Point Not available -
Density 0.8389 g/cm? Computed
Typically handled as a cherry-
Appearance red or wine-red solution in Experimental Observation
ether
N Soluble in organic solvents )
Solubility ] Experimental
such as diethyl ether.[1]
Unstable.[2] Solutions in ether
. have a half-life of )
Stability ] Experimental
approximately 3 hours at 0°C.
[2]
Visible Absorption Amax = 500 nm (in ether) Experimental

Experimental Protocols

Caution:Diazopropane is volatile, potentially toxic, and explosive. All operations should be

conducted in a well-ventilated fume hood behind a safety shield. Use glassware with smooth

surfaces, avoiding ground glass joints where possible to minimize the risk of explosion.[1][2]

Synthesis of 2-Diazopropane

The most common and reliable method for the preparation of 2-diazopropane is the oxidation

of acetone hydrazone with mercury(ll) oxide in the presence of a basic catalyst.[1][2][3]

Materials:

o Acetone hydrazone (freshly distilled)

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.scribd.com/document/931628409/3-Diazomethane-and-Diazopropane
http://orgsyn.org/demo.aspx?prep=cv6p0392
http://orgsyn.org/demo.aspx?prep=cv6p0392
https://www.benchchem.com/product/b8614946?utm_src=pdf-body
https://www.scribd.com/document/931628409/3-Diazomethane-and-Diazopropane
http://orgsyn.org/demo.aspx?prep=cv6p0392
https://www.benchchem.com/product/b8614946?utm_src=pdf-body
https://www.benchchem.com/product/b8614946?utm_src=pdf-body
https://www.scribd.com/document/931628409/3-Diazomethane-and-Diazopropane
http://orgsyn.org/demo.aspx?prep=cv6p0392
https://www.slideshare.net/slideshow/synthetic-reagents-applications-in-organic-chemistry/230656301
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8614946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Yellow mercury(ll) oxide

Diethyl ether

Ethanolic potassium hydroxide solution (e.g., 3 M)

Dry ice

Acetone

Equipment:

e Two-necked round-bottom flask
o Magnetic stirrer

e Dropping funnel

« Distillation head with a thermometer
e Condenser

e Receiving flask

e Vacuum source

e Cold trap (-78 °C)

Procedure:

o Set up the distillation apparatus as illustrated in the diagram below. The receiving flask
should be cooled to -78 °C using a dry ice/acetone bath.

» To the two-necked round-bottom flask, add yellow mercury(Il) oxide (0.27 mol), diethyl ether
(100 mL), and the ethanolic potassium hydroxide solution (4.5 mL).

e Begin vigorous stirring of the mixture and reduce the pressure within the system to
approximately 250 mm Hg.
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« Slowly add freshly distilled acetone hydrazone (0.21 mol) dropwise from the dropping funnel.
The ether will begin to boil, which helps to cool the reaction mixture.[2]

« After the addition is complete, continue stirring and gradually reduce the pressure to about
15 mm Hg.

« A mixture of ether and 2-diazopropane will co-distill and collect in the cooled receiving flask.
[2] The resulting cherry-red solution is approximately 2 M in 2-diazopropane.

An alternative oxidizing agent that has been reported is silver oxide, though it may produce
less stable solutions of 2-diazopropane.[2]

Synthesis of 2-Diazopropane

HgO, KOH (catalyst)

Oxidation

2-Diazopropane

Acetone Hydrazone

1,3-Dipolar Cycloaddition of 2-Diazopropane

Alkene (Dipolarophile)

2-Diazopropane

Pyrazoline
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Experimental Workflow: Pyrazoline Synthesis

Grepare 2-Diazopropane SolutioD

React with Alkene

l

Reaction Work-up

l

Purification (e.g., Chromatography)

l

Characterization (NMR, MS, IR)

Gure Pyrazoline Derivative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Diazopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8614946#physical-and-chemical-properties-of-
diazopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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